Cas no 1511235-25-8 (2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid
• CAS No: 1511235-25-8
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 5981999
• PubChem ID: 165611276
• Update Time: 2025-05-22

2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid
• EN300-1735288
• 1511235-25-8

• Inchi： 1S/C11H14O2S/c1-7(11(12)13)10-6-8-4-2-3-5-9(8)14-10/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： MKTQLKVUIRHZGM-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)O)C)=CC2=C1CCCC2

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid

2-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No 1511235-25-8, commonly referred to as 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential bioactivity. This compound is a derivative of benzothiophene, a heterocyclic aromatic system that has been extensively studied for its applications in drug discovery and materials science.

Benzothiophene itself is a fused bicyclic structure consisting of a benzene ring and a thiophene ring. The tetrahydro derivative in this compound introduces saturation into the thiophene ring, resulting in a more rigid and potentially more bioavailable structure. The propanoic acid group attached to the benzothiophene moiety adds further functional diversity, enabling this compound to participate in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of tetrahydrobenzothiophenes as scaffolds for drug development. Researchers have explored their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that analogs of 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid exhibit potent inhibitory activity against certain kinase enzymes, which are implicated in cancer progression.

The synthesis of this compound typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in *Organic Letters* (2023) utilizes palladium-catalyzed cross-coupling reactions to construct the benzothiophene core. This method not only enhances the efficiency of synthesis but also allows for the incorporation of diverse substituents to tailor the compound's properties.

From an analytical standpoint, CAS No 1511235-25-8 has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the compound's molecular structure and purity, which are critical for its use in both academic research and industrial applications.

In terms of applications, tetrahydrobenzothiophenes like this compound are being investigated for their potential in the development of novel therapeutics. Their ability to penetrate cellular membranes and interact with intracellular targets makes them promising candidates for drug delivery systems. Additionally, their structural versatility allows for the creation of libraries of related compounds that can be screened for specific biological activities.

Looking ahead, ongoing research is focused on optimizing the synthesis pathways for CAS No 1511235-25-8 to enhance scalability and reduce production costs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 2-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)propanoic acid represents a compelling example of how structural modifications can enhance the bioactivity and utility of heterocyclic compounds. With its unique properties and promising pharmacological profile, this compound is poised to play a significant role in advancing drug discovery and development.